ABSTRACTThe formulation of display recommendations plays an important role in collections management and in an institution’s sustainability. This paper presents the development of the display recommendations approach adopted at the National Galleries of Scotland (NGS) since the acquisition of a microfader some ten years ago. The benefits of expanding from a material-based to a value-based approach to light risk mitigation are explored using the jointly-owned Artist Rooms touring collection as a case study: it is shown how assessing the relative value at risk of an item and deducing the associated preservation target enables an organisation to define the optimal conditions for its careful use, when exposure to light is involved. Microfading testing priorities can then be set following in decreasing order of preservation target. The paper also shows how grouping the relative value at risk to light into broader categories improves the implementation of such a value-based approach. The use of benchmarking of different scenarios can assist in determining which option best fits collection needs and institutional capacity. The paper also discusses how NGS would benefit from implementing the proposed value-based approach by comparing microfading costs between the value-based and material-based approaches.

ABSTRACTThis paper reports on an investigation into stitching techniques used to secure woven tapestry artefacts to fabric supports. A research project used digital image correlation (DIC) as a method of evaluating commonly used tapestry support techniques, with stitching tests carried out on wool rep fabric and a historic tapestry fragment. Though it was necessary to first establish parameters for use, DIC proved very helpful for evaluating the effects of these treatments. It demonstrated that damage leads to high levels of deformation and strain, and that extension and creep are mitigated by stitched support. It was shown that a patch support gives good results if the tapestry is damaged in a discrete area, while a full fabric support provides better overall support for weak areas, even if they are not themselves stitched to the support fabric. In general, it was clear that the closer the stitching, the lower the strain. However, comparing global and local strain showed that very closely spaced stitching constrained the stitched area more than the sample overall. This investigation suggests that it is not necessary to carry out intensive stitching to provide good overall support. DIC could allow us to optimise the amount of stitching necessary for a successful support treatment of a tapestry, though further treatment may be carried out to provide visual compensation for loss. It was concluded that both a full stitched support and a partial stitched support in combination with a fabric-covered vertical mount provide effective reinforcement.

ABSTRACTOver the last century, conservation practice and discourse have undergone several turns. One of the most recent – the cultural turn – prompted discussions on the importance of values-led approaches, highlighting the inherently social nature of conservation. In this paper, we argue that conservation is now at the edge of a performative turn, emerging (also) from the field of critical heritage studies, which questions not only the uses (and users) of the past but also the ways in which cultural heritage is ultimately made through the actions of many agents. The performative turn in conservation comes with a set of reworked questions – not only about the aims and process of conservation itself, but also about ideas of what heritage is, for whom it is conserved, and practices of participation. This paper will focus specifically on how this performative turn revises current assumptions in practice, focusing on conservation risk assessments and how they are applied to contemporary art. We use contemporary art as the lens for this discussion, not as an exception but as the vantage point from which broader issues in conservation are more visible.

ABSTRACTIn this research study, the effects of an atmospheric pressure plasma treatment on the stability of selected colorants (pigments: red lead, vermilion, azurite, verdigris, smalt, ultramarine, raw sienna, vine black, champagne chalk, Bolognese chalk; dye: alizarin red) were investigated. In order to gain knowledge about the effect of a plasma on the more stable part of colorant-binder systems in works of art, binder-free colorants were first investigated. For this purpose, the samples were briefly exposed to an atmospheric pressure argon or air plasma and then stored for several weeks in two different climates: an indoor climate and a humid climate. Slight color changes were recorded in red lead, verdigris, alizarin red, and Bolognese chalk by photometric investigations and evaluation of the color values in the CIEL*a*b* system. Scanning electron microscopy revealed morphological changes in the plasma-treated verdigris samples. With the help of infrared spectroscopy and X-ray diffractometry, it could be shown that the degradation processes of some of the examined colorants were influenced by the preceding plasma treatment. Nonetheless, atmospheric pressure plasma treatment could be of interest in art restoration as a tool for decontamination and surface activation.

ABSTRACTMicroflora inhabiting rock surfaces, including bacteria, fungi, algae, and lichens, form a specific kind of an ecosystem. Unique and not well known forms of this environment are old cemetery tombs. To better understand such environments, lichenological and mycological studies were conducted in the old Jewish cemetery in Wrocław, Poland. The research covered 13 tombstones made of several varieties of sandstone. This research shows that some gravestones made of sandstone from Wartowice were strongly populated by fungi. Physical and chemical properties of the stone as well as the quality of the starting raw material were favourable for this deterioration process to occur. The most frequently recorded lichens were: Psilolechia lucida, Verrucaria nigricans, and Lepraria sp. The species of fungi most frequently found on the monuments were: Cladosporium herbarium, Aspergillus niger, and Alternaria alternata. The aim of the study was to detect the mycobiota living on tombstones in the historical Jewish cemetery in Wrocław, which contains stones originating from Lower Silesian quarries that now exhibit traces of biodegeneration.

ABSTRACTThis study examines five benzyl alcohol derivatives and three chemically similar compounds and compares them against benzyl alcohol in gelled emulsions for the removal of overpaint during cleaning of oil paintings. Comparative cleaning tests using xanthan gels, Pemulen® TR-2 gels, and neat solvent were made on overpaint on fragments of a seventeenth-century test painting. This approach demonstrated that molecular changes to a benzyl alcohol core resulted in enhanced control during the cleaning process. In some cases a benzyl alcohol derivative enabled selective removal of non-original material, when benzyl alcohol appeared to affect the original paint. Select derivatives were also tested in an area of overpaint on a sixteenth-century oil on panel painting by Jan van Scorel in the Rijksmuseum Collection through modifying the chemical activity of benzyl alcohol. Finally, two GC-MS-based methods were used to monitor benzyl alcohol retention and possible oxidation in paint layers post-treatment.

ABSTRACTIn this study, a Tara thangka (from a complete set of 21) dating to the mid-Qing Dynasty (1776–1839 CE) at Daxingshan Temple in Xi'an, Shaanxi, China was analyzed using various techniques, including portable X-ray fluorescence spectroscopy (p-XRF), Raman spectroscopy (RS), Fourier transform infrared spectroscopy (FTIR), optical microscopy (OM), and mass spectrometry-based proteomics. Through a multi-analytical methodology, in situ non-invasive testing was complemented with an analysis of a limited number of samples. By complementary evidence derived from the above analyses, it can be determined that the thangka was painted on a hemp substrate, with common colorants such as cinnabar, orpiment, gold, azurite, and malachite, and porcine glue as binding material. These results provided important scientific data for the production crafts of the precious Tara thangkas, contributing to the revelation of its value in art history and enabling conservators to make informed conservation decisions.

ABSTRACTYingpan, Xinjiang, was an important site on the Silk Road of China. A large number of precious objects with exquisite patterns have been excavated from this site, and they provide valuable physical evidence for the study of the cultural exchanges between China and the rest of the world. The conservation methods applied to a pair of cloud pattern-painted boots excavated in Yingpan, Xinjiang, are introduced in this paper, and the various factors influencing the repair process are explained. The results show that an oil-in-water emulsifier with contaminant removal and antibacterial functions effectively softened the hardened and deformed ancient leather. The use of near infrared spectroscopy (NIR) to evaluate the dosage of the softening agent can prevent excessive use of softening agents on historical leathers. A silk crepeline method was used to influence the physical reinforcement of the boots without affecting their appearance. It improved the fiber strength of the ancient textiles. This article is a good reference for conservators seeking to repair ancient leather products with textiles.

ABSTRACTThis essay focuses on the need for a comprehensively conscious conservation approach when dealing with ancient stone sculptures coming from historical collections, that is to say those antiquities that were collected from the Renaissance onwards and were thus sometimes radically modified due to restorations accomplished between the seventeenth and nineteenth centuries. In the last decades, after the abandonment of the destructive approach of ent-restaurierung (de-restoration) widely practiced during the twentieth century, the preservation of marble accretions has gradually acquired a recognized historical significance, but still today inadequate attention seems to be paid concerning cleaning and surface issues. As demonstrated both by written sources and material evidence, cleaning used to be a crucial and extensive component of historical conservation treatments, often resulting in a dramatic alteration of the ancient piece. Patination and surface applications were part of the historical treatments. As shown by the recent conservation and exhibition of the Torlonia marbles, newly performed treatments aiming at preserving the rich and multi-layered history that sculptures acquired over time should be more careful in considering such aspects, both in terms of treatments and in the exhibition of objects.

ABSTRACTThis paper examines how museum practice around decolonisation is reflected in conservation practice. It reviews changing conservation attitudes through guidelines and seminal publications. It charts changes in conservators’ approach, especially regarding the treatment of artefacts belonging to Indigenous and underrepresented groups, mainly in the UK and English-speaking world. I suggest that current changes to conservation practice are not radical but are part of a slow and considered trajectory.